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Compound of Interest

Compound Name: 2,5-Dichlorotoluene

Cat. No.: B098588 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of

2,5-Dichlorotoluene in a laboratory setting. Adherence to these procedures is essential for

ensuring the safety of researchers and minimizing environmental impact.

Chemical Identifier and Physical Properties

Property Value Reference

Molecular Formula C7H6Cl2 [1][2][3]

Molecular Weight 161.03 g/mol [1][2][4]

CAS Number 19398-61-9 [1][4][5]

Appearance Colorless to light yellow liquid [3][6]

Odor Odorless to a distinctive odor [3][6]

Boiling Point
197 - 200 °C / 386.6 - 392 °F

@ 760 mmHg
[6]

Melting Point 4 - 5 °C / 39.2 - 41 °F [6]

Flash Point 79 °C / 174.2 °F [6]

Density 1.250 g/cm³ [6]

Vapor Density 5.6 [6][7]
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Hazard Identification and Personal Protective Equipment (PPE)

2,5-Dichlorotoluene is a hazardous substance that can cause skin, eye, and respiratory

irritation.[3][4] It is harmful if inhaled.[1][2] Appropriate personal protective equipment must be

worn at all times when handling this chemical.

Hazard GHS Classification Recommended PPE

Acute Toxicity, Inhalation Category 4

NIOSH-approved respirator

(e.g., type P95 or ABEK-P2 for

higher-level protection)[1]

Skin Irritation Category 2

Impervious clothing and

permeation-resistant gloves

(inspect before use)[1][8]

Eye Irritation Category 2

Safety glasses with side-

shields or chemical safety

goggles conforming to EN166

or OSHA standards[1][7]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

Use in a well-ventilated area or

outdoors[1][6]

Experimental Workflow for Handling 2,5-Dichlorotoluene

The following diagram outlines the standard operating procedure for the safe handling of 2,5-
Dichlorotoluene from receipt to disposal.
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Safe Handling Workflow for 2,5-Dichlorotoluene

Preparation

Handling & Experimentation

Cleanup & Disposal Emergency Procedures

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Work Area

Transport Chemical in Secondary Containment

Dispense 2,5-Dichlorotoluene

Conduct Experiment

Decontaminate Work Surfaces Spill Response

Exposure ResponseDispose of Waste in Labeled, Closed Containers

Doff and Dispose of Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,5-Dichlorotoluene.
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Detailed Protocols

1. Pre-Experiment Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS

for 2,5-Dichlorotoluene.[1]

Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table

above. Gloves must be inspected for integrity before use.[1]

Ventilation: Ensure work is conducted in a well-ventilated area, such as a chemical fume

hood.[1][6]

2. Handling and Use:

Avoid Inhalation and Contact: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][6]

Prevent contact with skin and eyes.[1]

Grounding: Take precautionary measures against static discharges, as vapors may form

explosive mixtures with air.

Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[6][7]

3. Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][6]

Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[6][7]

4. First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Consult a physician.[1][6]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1]

5. Spill and Disposal Plan:

Spill Containment: In case of a spill, remove all sources of ignition.[6] Absorb the spill with

inert material (e.g., sand, silica gel, universal binder) and collect for disposal.[6] Do not let

the chemical enter the drains.[1]

Waste Disposal: Dispose of contents and container to an approved waste disposal plant.[6]

Contact a licensed professional waste disposal service.[1] Contaminated packaging should

be disposed of as an unused product.[1]

This guide is intended to provide essential information for trained laboratory personnel. Always

refer to the specific Safety Data Sheet for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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